![molecular formula C27H23N3O3 B2607267 N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]benzamide CAS No. 1640259-27-3](/img/structure/B2607267.png)
N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]benzamide
Overview
Description
N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]benzamide is a member of piperazines.
Scientific Research Applications
Synthesis and Anticancer Evaluation : A study by Ravichandiran et al. (2019) explored the synthesis and biological evaluation of 1,4‐Naphthoquinone derivatives, which are used to synthesize several pharmaceutically active agents. The research demonstrated that these compounds showed potent cytotoxic activity against various human cancer cell lines while maintaining low toxicity in normal human kidney cells.
Chemical Structure and Properties : The work of Lindeman et al. (1995) provided insights into the chemical structure and properties of related naphthalene and benzamide derivatives, contributing to the understanding of the molecular interactions and steric effects in these compounds.
Novel Heterocycles Synthesis : Research by Wright (2001) focused on the synthesis of novel sulfur and selenium heterocycles using benzamides, demonstrating the versatility of these compounds in creating new molecular structures.
Pharmacological Applications : A study by Girimanchanaika et al. (2021) investigated analogs of a small molecule named NPB, which included N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-2-naphthalenyl]benzamide derivatives. These compounds showed inhibition of cancer cell viability and decreased phosphorylation of specific proteins in human carcinoma cells.
Antibacterial Activities : Shroff et al. (2022) Shroff et al. (2022) researched the antibacterial properties of 1,4-disubstituted piperazines, highlighting the potential of these compounds in developing new antibacterial agents.
Fluorescent Logic Gates : A study by Gauci and Magri (2022) introduced compounds including 4-piperazino-N-aryl-1,8-naphthalimide as fluorescent logic gates, suggesting applications in probing cellular membranes and protein interfaces.
Mechanism of Action
Target of Action
Compounds with a piperazine moiety are known to interact with various receptors in the body, including dopamine and serotonin receptors . The phenyl and naphthalene groups in the compound could potentially enhance its lipophilicity, aiding in crossing biological membranes to reach its target.
Mode of Action
Once the compound reaches its target, it could potentially bind to the receptor and modulate its activity. The exact nature of this interaction (agonistic or antagonistic) would depend on the specific structure of the compound and the receptor it targets .
Biochemical Pathways
The interaction of the compound with its target could trigger a cascade of biochemical reactions within the cell, leading to various downstream effects. These could include changes in signal transduction, gene expression, or cellular metabolism .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would greatly influence its bioavailability and efficacy. Factors such as its lipophilicity, size, and charge could affect how well it is absorbed, how widely it is distributed in the body, how quickly it is metabolized, and how efficiently it is excreted .
Result of Action
The molecular and cellular effects of the compound’s action would depend on the specific biochemical pathways it affects. This could range from changes in cellular function to potential therapeutic effects, such as alleviation of symptoms in certain diseases .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s ability to bind to its target or could affect its stability and lifespan in the body .
Properties
IUPAC Name |
N-[1,4-dioxo-3-(4-phenylpiperazin-1-yl)naphthalen-2-yl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H23N3O3/c31-25-21-13-7-8-14-22(21)26(32)24(23(25)28-27(33)19-9-3-1-4-10-19)30-17-15-29(16-18-30)20-11-5-2-6-12-20/h1-14H,15-18H2,(H,28,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPBWCZNRGRIOMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)C3=C(C(=O)C4=CC=CC=C4C3=O)NC(=O)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H23N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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